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Compound of Interest

Compound Name: Ici 199441

Cat. No.: B7911009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vivo experimental use of ICI
199441, a potent and selective κ-opioid receptor (KOR) agonist, in a rat model of myocardial

ischemia-reperfusion injury. The protocols outlined below are intended to guide researchers in

assessing the cardioprotective effects of this compound.

Data Presentation
The following table summarizes the quantitative data on the cardioprotective effects of ICI
199441 in a rat model of myocardial ischemia-reperfusion.

Treatment
Group

Dose (mg/kg)
Administration
Route

Infarct Size /
Area at Risk
(IS/AAR) (%)

Reference

Control (Vehicle) - Intravenous 55 ± 3 [1]

ICI 199441 0.1 Intravenous 35 ± 2* [1]

*p < 0.05 compared to the Control group.
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This section details the methodology for a key in vivo experiment to evaluate the

cardioprotective effects of ICI 199441.

In Vivo Myocardial Ischemia-Reperfusion Injury Model in
Rats
Objective: To determine the effect of ICI 199441 on myocardial infarct size following a period of

coronary artery occlusion and subsequent reperfusion in an anesthetized rat model.

Materials:

Male Wistar rats (250-300g)

ICI 199441 hydrochloride

Vehicle (e.g., 0.9% saline)

Anesthetic (e.g., α-chloralose)

Ventilator

Surgical instruments for thoracotomy and coronary artery ligation

Suture for coronary artery occlusion (e.g., 6-0 silk)

Apparatus for monitoring electrocardiogram (ECG) and blood pressure

Triphenyltetrazolium chloride (TTC) stain

Evans blue dye

Procedure:

Animal Preparation:

Anesthetize the rat (e.g., α-chloralose, 100 mg/kg, intraperitoneally).

Intubate the trachea and initiate mechanical ventilation.
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Cannulate a jugular vein for intravenous drug administration and a carotid artery for blood

pressure monitoring.

Monitor the ECG throughout the procedure.

Surgical Procedure:

Perform a left thoracotomy to expose the heart.

Carefully ligate the left anterior descending (LAD) coronary artery with a silk suture.

Successful occlusion is confirmed by the appearance of a pale, ischemic area in the

myocardium and changes in the ECG.

Ischemia and Reperfusion:

Maintain the coronary artery occlusion for 45 minutes.

After 45 minutes of ischemia, release the ligature to allow for reperfusion of the coronary

artery.

Continue to monitor the animal for 120 minutes of reperfusion.

Drug Administration:

Prepare a stock solution of ICI 199441 hydrochloride in a suitable vehicle.

The treatment group receives ICI 199441 (0.1 mg/kg) via intravenous injection 5 minutes

before the onset of reperfusion.

The control group receives an equivalent volume of the vehicle at the same time point.

Infarct Size Determination:

At the end of the 120-minute reperfusion period, re-occlude the LAD coronary artery.

Inject Evans blue dye intravenously to delineate the area at risk (the non-blue area).

Excise the heart and slice it into transverse sections.
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Incubate the heart slices in 1% TTC stain at 37°C for 15-20 minutes. TTC stains viable

myocardium red, while the infarcted tissue remains pale.

Image the heart slices and use planimetry software to calculate the area at risk (AAR) and

the infarct size (IS). Express the infarct size as a percentage of the area at risk (IS/AAR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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